2-[3-(2-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(pyridin-3-yl)acetamide

• IUPAC Name: 2-[3-(2-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C17H18N4O3/c1-24-15-7-3-2-6-14(15)21-10-9-20(17(21)23)12-16(22)19-13-5-4-8-18-11-13/h2-8,11H,9-10,12H2,1H3,(H,19,22)
• InChI Key: FDUMPCJIMRLWOE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(C2=O)CC(=O)NC3=CN=CC=C3
• Molecular Formula: C17H18N4O3
• Molecular Weight: 326.35 g/mol

Description

2-[3-(2-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(pyridin-3-yl)acetamide is an important synthetic compound that has a wide range of applications in the scientific research field. It is a white crystalline solid with a molecular weight of 324.4 g/mol and a melting point of 168-170°C. It is used in various areas of research, including biochemistry, physiology, and pharmacology. This compound has been widely studied due to its unique properties and potential therapeutic applications.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole derivatives, have been known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

It’s worth noting that imidazole derivatives, which share a similar structure, have been reported to interact with various biological targets, leading to a wide range of effects . For instance, some imidazole derivatives have been found to inhibit bacterial cell division by targeting the FtsZ protein .

Biochemical Pathways

Imidazole derivatives have been reported to interact with various biochemical pathways, leading to their diverse biological activities .

Pharmacokinetics

Imidazole, a core structure in this compound, is known to be highly soluble in water and other polar solvents, which could potentially influence its bioavailability .

Result of Action

Compounds with similar structures have been reported to exhibit a wide range of biological activities, suggesting that this compound could potentially have diverse molecular and cellular effects .

Action Environment

It’s worth noting that the stability and efficacy of similar compounds can be influenced by various environmental factors, such as temperature, ph, and the presence of other substances .

Advantages and Limitations for Lab Experiments

2-[3-(2-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(pyridin-3-yl)acetamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable and non-toxic. Additionally, this compound has a wide range of applications in the scientific research field, and it has been shown to have a variety of biochemical and physiological effects. However, this compound also has some limitations. It is not water-soluble and it is not very soluble in organic solvents, which can make it difficult to use in certain experiments.

Future Directions

The potential applications of 2-[3-(2-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(pyridin-3-yl)acetamide are still being explored. Future research may focus on the development of new drug candidates based on this compound, as well as the study of its effects on other enzymes and neurotransmitters. Additionally, further research may be conducted to investigate the compound’s potential as an anti-inflammatory agent. Finally, further studies may be conducted to explore the compound’s potential applications in the field of drug metabolism.

Synthesis Methods

2-[3-(2-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(pyridin-3-yl)acetamide can be synthesized via a reaction between 3-(2-methoxyphenyl)-2-oxoimidazolidin-1-ylacetamide and pyridine. This reaction involves the deprotonation of the amide nitrogen atom of the 3-(2-methoxyphenyl)-2-oxoimidazolidin-1-ylacetamide, followed by an intramolecular cyclization of the resulting anion. The reaction yields the desired this compound in good yields.

Scientific Research Applications

2-[3-(2-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-(pyridin-3-yl)acetamide has been widely studied in the scientific research field due to its unique properties and potential therapeutic applications. It has been used in various areas of research, including biochemistry, physiology, and pharmacology. In particular, this compound has been used in the study of enzyme inhibitors, as it has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs and other compounds. Additionally, this compound has been used in the study of the structure-activity relationships of drugs, as well as in the development of new drug candidates.